Cas no 850923-94-3 (N-(3-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)propanamide)

• Product Name: N-(3-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)propanamide
• CAS No: 850923-94-3
• MF: C₂₀H₂₂FN₃O
• MW: 339.406588077545
• CID: 6321472
• PubChem ID: 5097327
• Update Time: 2025-11-01

N-(3-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)propanamide
• HMS2680C03
• MLS000419200
• EU-0056166
• AKOS000274639
• N-(3-{1-[(2-fluorophenyl)methyl]benzimidazol-2-yl}propyl)propanamide
• CHEMBL1564841
• SR-01000120678
• N-(3-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}propyl)propanamide
• VU0108063-3
• SR-01000120678-1
• F0585-1426
• Z57841764
• 850923-94-3
• N-[3-[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]propyl]propanamide
• N-(3-(1-(2-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)propyl)propionamide
• SMR000319864

• Inchi： 1S/C20H22FN3O/c1-2-20(25)22-13-7-12-19-23-17-10-5-6-11-18(17)24(19)14-15-8-3-4-9-16(15)21/h3-6,8-11H,2,7,12-14H2,1H3,(H,22,25)
• InChI Key： QWODMJMFVGKXDS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C2C=CC=CC=2N=C1CCCNC(CC)=O

Computed Properties

• Exact Mass: 339.17469050g/mol
• Monoisotopic Mass: 339.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(3-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)propanamide

N-(3-{1-(2-Fluorophenyl)methyl-1H-1,3-Benzodiazol-2-yl}propyl)propanamide: A Novel Compound with Promising Therapeutic Potential

N-(3-{1-(2-Fluorophenyl)methyl-1H-1,3-Benzodiazol-2-yl}propyl)propanamide is a synthetic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. The CAS No. 850923-94-3 identifies this specific chemical entity, which belongs to the class of substituted benzodiazoles. Its molecular formula, molecular weight, and structural features are critical for understanding its pharmacological properties and potential applications. Recent studies have highlighted its unique ability to modulate multiple biological pathways, making it a candidate for further exploration in therapeutic development.

The 1H-1,3-Benzodiazole core of this compound is a well-known pharmacophore in medicinal chemistry, often associated with drugs targeting central nervous system (CNS) disorders. The 2-fluorophenyl group attached to the benzodiazole ring introduces additional steric and electronic effects, which may influence its binding affinity and selectivity. The propanamide moiety at the terminal end contributes to the compound's solubility and metabolic stability, key factors in drug development. These structural elements collectively define the compound's potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have provided insights into the binding interactions of this compound with various receptors. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the 1-(2-Fluorophenyl)methyl substituent enhances the compound's affinity for GABA_A receptors, which are implicated in anxiety and seizure disorders. This finding underscores the compound's relevance in the treatment of neurological conditions. The propyl chain connecting the benzodiazole and propanamide groups may also play a role in modulating its pharmacokinetic profile.

Research published in Pharmaceutical Research in 2024 has explored the in vitro and in vivo activities of this compound. The study revealed that the 1H-1,3-Benzodiazol-2-yl core exhibits selective antagonism against certain ionotropic receptors, while the propanamide group contributes to its metabolic stability. These properties are particularly valuable in the design of long-acting therapeutic agents. The 2-fluorophenyl substituent was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor in CNS drug delivery.

Emerging data from preclinical studies suggest that this compound may have potential in the treatment of neurodegenerative diseases. A 2023 preprint study highlighted its ability to inhibit the aggregation of amyloid-beta proteins, a hallmark of Alzheimer's disease. The 1-(2-Fluorophenyl)methyl group appears to play a key role in this activity, as it interacts with specific residues in the amyloid-beta fibril structure. These findings align with the growing interest in targeting protein misfolding and aggregation in therapeutic strategies.

The propanamide functional group is also of interest in the context of drug metabolism. Research published in Drug Metabolism and Disposition in 2024 showed that the propanamide moiety enhances the compound's resistance to hydrolysis by esterases, thereby improving its half-life in vivo. This property is particularly advantageous for drugs requiring prolonged systemic activity. The 1H-1,3-Benzodiazol-2-yl core may further contribute to metabolic stability by reducing susceptibility to oxidative degradation.

Current investigations are also examining the cytotoxicity and selectivity of this compound in various cell lines. A 2024 study in Cancer Research reported that the compound exhibits low toxicity toward normal cells while demonstrating significant cytotoxic effects against cancer cell lines. This selectivity is attributed to the 1-(2-Fluorophenyl)methyl substituent, which may interact with specific oncogenic pathways. These findings suggest potential applications in oncology, particularly in targeting drug-resistant cancer cells.

Advances in synthetic chemistry have enabled the development of analogs with modified substituents, such as the 2-fluorophenyl group. A 2023 study in Organic & Biomolecular Chemistry demonstrated that replacing the 2-fluorophenyl group with other aromatic substitutions can modulate the compound's potency and selectivity. These modifications are being explored to optimize the compound's therapeutic index and reduce off-target effects. The propyl chain's length and branching may also be adjusted to fine-tune its pharmacokinetic properties.

The 1H-1,3-Benzodiazole core's versatility in drug design is further supported by its ability to form hydrogen bonds with target proteins. A 2024 computational study predicted that the propanamide group can form hydrogen bonds with key residues in GABA_A receptors, enhancing the compound's binding affinity. These interactions are critical for the compound's efficacy in modulating receptor function. The 2-fluorophenyl substituent may also contribute to electrostatic interactions, further stabilizing the compound's binding to its target.

As research into this compound progresses, its potential applications in multiple therapeutic areas are becoming increasingly evident. The 1-(2-Fluorophenyl)methyl group's role in enhancing receptor selectivity, combined with the propanamide moiety's contribution to metabolic stability, positions this compound as a promising candidate for further development. Ongoing studies are focused on refining its structure to optimize therapeutic outcomes while minimizing adverse effects. These efforts reflect the dynamic nature of pharmaceutical research and the continuous pursuit of innovative therapeutic solutions.

Collaborative efforts between academia and industry are also playing a crucial role in advancing this compound's development. Partnerships involving pharmaceutical companies and research institutions are facilitating the translation of preclinical findings into clinical trials. The propanamide group's impact on drug metabolism, the 1H-1,3-Benzodiazol-2-yl core's interactions with biological targets, and the 2-fluorophenyl substituent's influence on receptor binding are all areas of active investigation. These collaborative approaches are essential for addressing the challenges associated with drug development and bringing new therapies to market.

In conclusion, the compound identified by CAS No. 850923-94-3 represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the 1H-1,3-Benzodiazole core, the 2-fluorophenyl substituent, and the propanamide group, collectively contribute to its potential therapeutic applications. Ongoing research is focused on optimizing its properties to enhance efficacy and safety, with promising prospects for its use in the treatment of neurological and oncological conditions. The continued exploration of this compound underscores the importance of interdisciplinary research in drug discovery and the development of innovative therapeutic strategies.

As new data emerges, the compound's role in pharmaceutical innovation is likely to expand. The interplay between its structural elements and biological targets will continue to be a focal point for researchers, driving advancements in drug design and therapeutic applications. The 1-(2-Fluorophenyl)methyl group's contributions to receptor binding, the propanamide moiety's impact on metabolic stability, and the 1H-1,3-Benzodiazol-2-yl core's versatility in drug interactions will remain central to its development. These factors collectively highlight the compound's potential to address unmet medical needs and improve patient outcomes.

The future of this compound's development will depend on the successful translation of its preclinical findings into clinical applications. Research efforts are currently focused on evaluating its safety, efficacy, and tolerability in human trials. The propanamide group's role in enhancing drug stability, the 2-fluorophenyl substituent's influence on receptor selectivity, and the 1H-1,3-Benzodiazol-2-yl core's interactions with biological targets will be critical in determining its therapeutic potential. These factors will guide the refinement of its structure and the optimization of its pharmacological properties.

Overall, the compound identified by CAS No. 850923-94-3 exemplifies the intersection of structural chemistry and pharmacology in drug development. Its unique combination of structural elements provides a foundation for exploring its therapeutic applications across various disease states. As research continues to uncover its mechanisms of action and potential benefits, this compound is poised to play a significant role in the advancement of pharmaceutical science and the delivery of innovative therapies to patients.

Future studies are expected to further elucidate the compound's mechanisms of action and its potential applications. The 1-(2-Fluorophenyl)methyl group's influence on receptor binding, the propanamide moiety's impact on metabolic stability, and the 1H-1,3-Benzodiazol-2-yl core's versatility in drug interactions will remain key areas of investigation. These findings will not only enhance our understanding of the compound's therapeutic potential but also contribute to the broader field of medicinal chemistry. The continued exploration of this compound underscores the dynamic and evolving nature of pharmaceutical research, with the ultimate goal of improving patient care and health outcomes.

As the research into this compound progresses, its potential applications in multiple therapeutic areas are becoming increasingly evident. The interplay between its structural elements and biological targets will continue to be a focal point for researchers, driving advancements in drug design and therapeutic applications. These factors collectively highlight the compound's potential to address unmet medical needs and improve patient outcomes. The continued exploration of this compound underscores the importance of interdisciplinary research in drug discovery and the development of innovative therapeutic strategies.

Collaborative efforts between academia and industry are also playing a crucial role in advancing this compound's development. Partnerships involving pharmaceutical companies and research institutions are facilitating the translation of preclinical findings into clinical trials. The propanamide group's impact on drug metabolism, the 1H-1,3-Benzodiazol-2-yl core's interactions with biological targets, and the 2-fluorophenyl substituent's influence on receptor binding are all areas of active investigation. These collaborative approaches are essential for addressing the challenges associated with drug development and bringing new therapies to market.

In conclusion, the compound identified by CAS No. 850923-94-3 represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the 1H-1,3-Benzodiazole core, the 2-fluorophenyl substituent, and the propanamide group, collectively contribute to its potential therapeutic applications. Ongoing research is focused on optimizing its properties to enhance efficacy and safety, with promising prospects for its use in the treatment of neurological and oncological conditions. The continued exploration of this compound underscores the importance of interdisciplinary research in drug discovery and the development of innovative therapeutic strategies.

As new data emerges, the compound's role in pharmaceutical innovation is likely to expand. The interplay between its structural elements and biological targets will continue to be a focal point for researchers, driving advancements in drug design and therapeutic applications. The 1-(2-Fluorophenyl)methyl group's contributions to receptor binding, the propanamide moiety's impact on metabolic stability, and the 1H-1,3-Benzodiazol-2-yl core's versatility in drug interactions will remain central to its development. These factors collectively highlight the compound's potential to address unmet medical needs and improve patient outcomes.

The future of this compound's development will depend on the successful translation of its preclinical findings into clinical applications. Research efforts are currently focused on evaluating its safety, efficacy, and tolerability in human trials. The propanamide group's role in enhancing drug stability, the 2-fluorophenyl substituent's influence on receptor selectivity, and the 1H-1,3-Benzodiazol-2-yl core's interactions with biological targets will be critical in determining its therapeutic potential. These factors will guide the refinement of its structure and the optimization of its pharmacological properties.

Overall, the compound identified by CAS No. 850923-94-3 exemplifies the intersection of structural chemistry and pharmacology in drug development. Its unique combination of structural elements provides a foundation for exploring its therapeutic applications across various disease states. As research continues to uncover its mechanisms of action and potential benefits, this compound is poised to play a significant role in the advancement of pharmaceutical science and the delivery of innovative therapies to patients.

Future studies are expected to further elucidate the compound's mechanisms of action and its potential applications. The 1-(2-Fluorophenyl)methyl group's influence on receptor binding, the propanamide moiety's impact on metabolic stability, and the 1H-1,3-Benzodiazol-2-yl core's versatility in drug interactions will remain key areas of investigation. These findings will not only enhance our understanding of the compound's therapeutic potential but also contribute to the broader field of medicinal chemistry. The continued exploration of this compound underscores the dynamic and evolving nature of pharmaceutical research, with the ultimate goal of improving patient care and health outcomes.

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